Cas no 3164-73-6 (1-Nitromethyl-1-cyclohexanol)

• Product Name: 1-Nitromethyl-1-cyclohexanol
• CAS No: 3164-73-6
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD00021399
• CID: 321759
• PubChem ID: 137845
• Update Time: 2025-04-19

1-Nitromethyl-1-cyclohexanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol,1-(nitromethyl)-
• 1-(nitromethyl)cyclohexan-1-ol
• 1-(nitromethyl)Cyclohexanol
• 1-NITROMETHYL-1-CYCLOHEXANOL ---CLEAR LIQUID---
• 1-Hydroxy-1-nitromethyl-cyclohexan
• 1-Nitromethyl-1-cyclohexanol
• 1-Nitromethyl-cyclohexanol
• 3164-73-6
• NSC-404582
• MFCD00021399
• 1-nitromethylcyclohexanol
• NSC404582
• SCHEMBL11651593
• AKOS006274801
• DTXSID00185528
• 1-(nitro-methyl)-cyclohexan-1-ol
• A820942
• NSC 404582
• WYXVEDWVPJRBJM-UHFFFAOYSA-N
• 1-(Nitromethyl)-cyclohexanol
• FT-0608155

• MDL： MFCD00021399
• Inchi： 1S/C7H13NO3/c9-7(6-8(10)11)4-2-1-3-5-7/h9H,1-6H2
• InChI Key： WYXVEDWVPJRBJM-UHFFFAOYSA-N
• SMILES： OC1(C[N+](=O)[O-])CCCCC1

Computed Properties

• Exact Mass: 159.09000
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5

Experimental Properties

• PSA: 66.05000
• LogP: 1.48150